Cas no 124743-20-0 (Benzenesulfonic acid, 4-sec-undecyl-)

• Product Name: Benzenesulfonic acid, 4-sec-undecyl-
• CAS No: 124743-20-0
• MF: C₁₇H₂₈O₃S
• MW: 312.4674243927
• CID: 2760538
• PubChem ID: 6454295
• Update Time: 2025-04-21

Benzenesulfonic acid, 4-sec-undecyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-sec-undecyl-
• SCHEMBL16167119
• DTXSID70424173
• 124743-20-0

• Inchi： 1S/C17H28O3S/c1-3-4-5-6-7-8-9-10-15(2)16-11-13-17(14-12-16)21(18,19)20/h11-15H,3-10H2,1-2H3,(H,18,19,20)
• InChI Key： WBMNOQLPFPMDME-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)CCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 312.17591592Da
• Monoisotopic Mass: 312.17591592Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 62.8Ų